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Compound of Interest

Compound Name: 2-Azaspiro[4.6]undecan-3-one

CAS No.: 134617-89-3

Cat. No.: B157126

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azaspiro compounds, characterized by a spirocyclic ring system containing at least one

nitrogen atom, represent a privileged scaffold in medicinal chemistry. Their rigid, three-

dimensional structures offer unique opportunities for designing selective ligands for a variety of

biological targets. This guide explores the key therapeutic targets of azaspiro compounds,

presenting quantitative data, detailed experimental protocols, and visualizations of relevant

signaling pathways and workflows to aid in drug discovery and development efforts.

Key Therapeutic Targets
Azaspiro derivatives have demonstrated significant activity at several important therapeutic

targets, primarily within the central nervous system. These include G-protein coupled receptors

(GPCRs) such as dopamine, serotonin, and opioid receptors, as well as enzymes like

acetylcholinesterase.
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Dopamine Receptors
Azaspiro compounds have been extensively investigated as modulators of dopamine

receptors, particularly the D3 subtype, which is implicated in neuropsychiatric disorders like

schizophrenia and substance abuse.

Compound
Class

Specific
Compound

Target Ki (nM)
Selectivity
(D3 vs D2)

Reference

Arylated

Diazaspiroalk

anes

Compound

15a

Human D3

Receptor
12.0 >900-fold [1]

Arylated

Diazaspiroalk

anes

Compound

14

Human D3

Receptor
19.6 - [1]

Arylated

Diazaspiroalk

anes

Compound

15c

Human D3

Receptor
25.6 383-fold [1]

Arylated

Diazaspiroalk

anes

Compound

11

Human D3

Receptor
122 264-fold [1]

Phenylpipera

zine

Derivatives

Compound 7i
Human D3

Receptor
3.52 20.5-fold [2][3]

Phenylpipera

zine

Derivatives

Compound 7f
Human D3

Receptor
3.90 16.3-fold [2]

Phenylpipera

zine

Derivatives

Compound

7g

Human D3

Receptor
4.96 10.9-fold [2]

Phenylpipera

zine

Derivatives

Compound

7c

Human D3

Receptor
5.67 1.7-fold [2]
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Activation of the D3 receptor, a member of the D2-like family of dopamine receptors, is

primarily coupled to the Gαi/o subunit of the heterotrimeric G-protein. This initiates a signaling

cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular

levels of cyclic AMP (cAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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